
Safety and Handling of D-Fructose-d2-1: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Fructose-d2-1

Cat. No.: B12392360 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data for D-

Fructose. A specific Safety Data Sheet (SDS) for D-Fructose-d2-1 was not available. As D-
Fructose-d2-1 is a deuterated isotopologue of D-Fructose, their chemical and toxicological

properties are expected to be substantially similar. The information presented here should be

used as a guide for handling D-Fructose-d2-1, with the understanding that it is based on the

non-deuterated compound.

This guide is intended for researchers, scientists, and drug development professionals,

providing key safety information, handling procedures, and emergency protocols.

Hazard Identification and Classification
D-Fructose is not classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1][2][3][4][5] It is not considered to

be acutely toxic, a skin or eye irritant, a sensitizer, mutagenic, carcinogenic, or a reproductive

toxicant.[1][5]

NFPA/HMIS Ratings:

Rating System Health Flammability
Instability/Rea
ctivity

Special

NFPA 1 1 0 N/A

HMIS 1 1 0 N/A
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of D-Fructose.

Property Value Reference

Appearance White crystalline powder [6]

Odor Odorless [6]

Molecular Formula C₆H₁₂O₆ [1][3]

Molecular Weight 180.16 g/mol [2][3]

Melting Point 103 - 105 °C [7]

Solubility Freely soluble in water [7]

Autoignition Temperature Not applicable [6]

Explosion Limits Not data available [6]

Toxicological Information
The toxicological properties of D-Fructose have not been fully investigated.[2][6] However, the

available data indicates low acute toxicity.

Route of Exposure Species Value Reference

Oral LD50 Rat 6450 mg/kg [7]

Key Toxicological Endpoints:[1][5]

Acute Toxicity: Not classified as acutely toxic.

Skin Corrosion/Irritation: Not classified as a skin irritant.

Serious Eye Damage/Irritation: Not classified as an eye irritant.

Respiratory or Skin Sensitization: Not classified as a sensitizer.
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Germ Cell Mutagenicity: Not classified as mutagenic.

Carcinogenicity: Not classified as carcinogenic.[2][6]

Reproductive Toxicity: Not classified as a reproductive toxicant.

Specific Target Organ Toxicity (Single Exposure): Not classified.

Specific Target Organ Toxicity (Repeated Exposure): Not classified.

Aspiration Hazard: Not classified as an aspiration hazard.

Handling and Storage
Proper handling and storage procedures are essential to ensure safety in a laboratory setting.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses or goggles are recommended.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

Respiratory Protection: Not required under normal use conditions. If dust is generated, a

NIOSH/MSHA approved respirator may be necessary.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6][7]

Minimize dust generation and accumulation.[7]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
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Store away from incompatible materials, such as strong oxidizing agents.

Protect from moisture and excess heat.[6]

First-Aid Measures
In the event of exposure, follow these first-aid measures:

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen. Get

medical attention if symptoms appear.[7]

Skin Contact: Rinse the affected area with soap and water for 15-20 minutes. Seek medical

advice if irritation persists.[7]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek medical

attention if irritation persists.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention if

symptoms occur.[6]

Experimental Protocols
Detailed experimental protocols for the safety assessment of D-Fructose are not publicly

available. The toxicological data presented in this guide are based on standardized tests, such

as the acute oral toxicity test (e.g., OECD Guideline 401).

Visualizations
The following diagrams illustrate key logical workflows and relationships relevant to the safe

handling of D-Fructose-d2-1.
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Safe Handling Workflow for Chemical Powders

Preparation

Handling

Storage & Disposal

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles)

Prepare Clean & Ventilated Work Area

Weigh and Transfer Powder
(Minimize Dust)

Clean Up Spills Promptly

Store in a Tightly Closed Container
in a Cool, Dry Place

Dispose of Waste According to Regulations

Hazard Identification and Response Logic

Hazard Identification

Inhalation

Skin Contact

Eye Contact

Ingestion

First-Aid Response

Move to fresh air

Wash with soap and water

Flush with water for 15 min

Do NOT induce vomiting

Seek Medical Attention
if Symptoms Persist
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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